2,2,4,4-Tetramethylpentanoic acid

• IUPAC Name: 2,2,4,4-tetramethylpentanoic acid
• InChI: InChI=1S/C9H18O2/c1-8(2,3)6-9(4,5)7(10)11/h6H2,1-5H3,(H,10,11)
• InChI Key: UDILKAAYNUPREE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(C)(C)C(=O)O
• Molecular Formula: C9H18O2
• DSSTOX Substance ID: DTXSID30186664
• Molecular Weight: 158.24 g/mol
• CAS RN: 3302-12-3

Description

2,2,4,4-Tetramethylpentanoic acid is a chemical compound with the molecular formula C9H18O2. It is also known by its IUPAC name 2,2,4,4-Tetramethylpentanoic acid.

Molecular Structure Analysis

The molecular structure of 2,2,4,4-Tetramethylpentanoic acid consists of nine carbon atoms, eighteen hydrogen atoms, and two oxygen atoms. The InChI code for this compound is 1S/C9H18O2/c1-8(2,3)6-9(4,5)7(10)11/h6H2,1-5H3,(H,10,11).

Physical And Chemical Properties Analysis

2,2,4,4-Tetramethylpentanoic acid has a molecular weight of 158.24. It is a powder at room temperature. The compound has a melting point of 44-45 degrees Celsius. It has a density of 0.9±0.1 g/cm3. The boiling point is estimated to be 237.0±8.0 °C at 760 mmHg.

Scientific Research Applications

Extraction and Separation

2,2,4,4-Tetramethylpentanoic acid is utilized in the quantitative extraction of iron(III) from hydrochloric acid, an essential process in chemical analysis. This process involves the extraction of iron(III) followed by its determination through titrimetric methods. However, certain elements such as Te(IV), Se(IV), as well as ascorbate, fluoride, and thiocyanate must be absent due to their interference in the extraction process (Gawali & Shinde, 1974).

Synthesis and Chemical Reactions

The compound is involved in the synthesis of various chemical compounds. For example, its anhydride has been used in the Friedel-Crafts reaction, which is a critical reaction in organic chemistry. This process includes the conversion of 2-methyl-1-tetralone-4-carboxylic acid and the production of a series of 5-aryl-4-methyl-5-oxo-2-phenylpentanoic acids (Natekar & Samant, 2010).

Ionizing Particles and Radiation Studies

The response of 2,2,4,4-Tetramethylpentane to ionizing particles is a subject of study in nuclear physics. For instance, its electron mobility and ion yield have been measured for minimum ionizing particles, providing essential data for understanding its interactions with radiation (Astbury et al., 1991).

Molecular Structure Analysis

The molecular structure of derivatives of 2,2,4,4-Tetramethylpentane has been determined using various techniques like X-ray crystallography. This research contributes to a deeper understanding of the molecular configurations and bonding in such compounds (Koningsveld & Meurs, 1977).

Mechanistic Studies in Chemistry

Investigations have been conducted on the cyclisation and bond-shift rearrangements of 2,2,4,4-Tetramethylpentane on transition metal films. Such studies are crucial for understanding the behavior of organic compounds on metal surfaces, which has implications in catalysis and material science (Clarke et al., 1982).

Spectroscopy and Vibrational Studies

Research in the field of spectroscopy, particularly IR, R, and INS spectra, has focused on 2,2,4,4-Tetramethyl-3-t-butyl-pentane-3-ol, a derivative of 2,2,4,4-Tetramethylpentane. Such studies aid in understanding the vibrational properties of molecules, which is crucial for material characterization (Majerz & Natkaniec, 2006).

Safety and Hazards

2,2,4,4-Tetramethylpentanoic acid is classified as a skin irritant (H315), causes serious eye damage (H318), and may cause respiratory irritation (H335). The safety pictograms associated with this compound are GHS05 and GHS07, and the signal word is "Danger".